Cas no 16891-95-5 ( )

  structure
  structure
Product Name: 
CAS No:16891-95-5
MF:C14H30O2S
MW:262.451803684235
CID:905118
PubChem ID:297915
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-heptylsulfonylheptane
    • AC1L6SCA
    • CTK0I4340
    • Diheptylsulfon
    • Diheptyl-sulfon
    • diheptylsulfone
    • Di-n-heptylsulfon
    • Di-n-heptyl-sulfon
    • NSC169237
    • DTXSID40305147
    • 16891-95-5
    • SCHEMBL391408
    • NSC-169237
    •  
    • Inchi: 1S/C14H30O2S/c1-3-5-7-9-11-13-17(15,16)14-12-10-8-6-4-2/h3-14H2,1-2H3
    • InChI Key: VTHAYUPMFCMKIH-UHFFFAOYSA-N
    • SMILES: S(CCCCCCC)(CCCCCCC)(=O)=O

Computed Properties

  • Exact Mass: 262.1968
  • Monoisotopic Mass: 262.197
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 12
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Density: 0.935
  • Boiling Point: 371.4°C at 760 mmHg
  • Flash Point: 187°C
  • Refractive Index: 1.451
  • PSA: 34.14
  • LogP: 5.42280
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